molecular formula C9H8ClNO4S B8288482 (5-Chloro-2-nitro-benzylsulfanyl)-acetic acid

(5-Chloro-2-nitro-benzylsulfanyl)-acetic acid

Cat. No.: B8288482
M. Wt: 261.68 g/mol
InChI Key: OMSPGCOFTNLREN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Chloro-2-nitro-benzylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C9H8ClNO4S and its molecular weight is 261.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8ClNO4S

Molecular Weight

261.68 g/mol

IUPAC Name

2-[(5-chloro-2-nitrophenyl)methylsulfanyl]acetic acid

InChI

InChI=1S/C9H8ClNO4S/c10-7-1-2-8(11(14)15)6(3-7)4-16-5-9(12)13/h1-3H,4-5H2,(H,12,13)

InChI Key

OMSPGCOFTNLREN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)CSCC(=O)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mercapto-acetic acid (1.39 ml, 20 mmol) was dissolved in a 3.3 molar aqueous solution of sodium hydroxide (12 ml, 40 mmol) and cooled in an ice bath, before an acetone (50 ml) solution of 2-Bromomethyl-4-chloro-1-nitro-benzene (T. J. McCord et al, J. Het. Chem. 1972, 119–122)(5 g, 20 mmol) was added slowly. The resulting solution was stirred for 20 hours at room temperature before being diluted with water (50 ml) and extracted with dichloromethane (25 ml). The aqueous phase was made acidic with acetic acid and extracted with dichloromethane (2×25 ml). The combined organics were washed with brine, dried (MgSO4), filtered and evaporated to give the title product as an off-white foam (3.65 g).
Quantity
1.39 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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